N-{3-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2-cyclohexylacetamide

• IUPAC Name: N-[3-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]propyl]-2-cyclohexylacetamide
• InChI: InChI=1S/C21H26ClN3O2/c22-18-9-7-17(8-10-18)19-11-12-21(27)25(24-19)14-4-13-23-20(26)15-16-5-2-1-3-6-16/h7-12,16H,1-6,13-15H2,(H,23,26)
• InChI Key: GUMBOJUQWSKPLH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H26ClN3O2
• Molecular Weight: 387.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an amide group (CONH2), a pyridazine ring (a six-membered ring with two nitrogen atoms), and a chlorophenyl group (a benzene ring with a chlorine atom attached). These functional groups could potentially give the compound a variety of chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the amide group could be introduced through a reaction with an amine and a carboxylic acid or acyl chloride. The pyridazine ring could be synthesized through a variety of methods, including cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the amide group could undergo hydrolysis to form a carboxylic acid and an amine. The pyridazine ring could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of polar functional groups could make it more soluble in polar solvents.

Mechanism of Action

The biological activity of this compound would depend on its structure and the way it interacts with biological molecules. For example, it could act as an inhibitor of a specific enzyme, or it could interact with cell membranes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. For example, if it is toxic or reactive, it could pose a risk to health and safety.

Future Directions

Future research on this compound could involve further studies of its synthesis, structure, reactivity, and biological activity. It could also involve the development of new methods for its synthesis, or the exploration of its potential applications in areas such as medicine or materials science.